methyl 1-[2-(diethylamino)-2-oxoethyl]-1H-indole-6-carboxylate

• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol
• IUPAC Name: methyl 1-[2-(diethylamino)-2-oxoethyl]indole-6-carboxylate
• InChI: InChI=1S/C16H20N2O3/c1-4-17(5-2)15(19)11-18-9-8-12-6-7-13(10-14(12)18)16(20)21-3/h6-10H,4-5,11H2,1-3H3
• InChI Key: OZMFJZYKSKTAMQ-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)CN1C=CC2=C1C=C(C=C2)C(=O)OC

Description

Methyl 1-[2-(diethylamino)-2-oxoethyl]-1H-indole-6-carboxylate, also known as MEAI, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. MEAI belongs to the class of indole-based compounds and is structurally similar to the neurotransmitter serotonin.

Mechanism of Action

Methyl 1-[2-(diethylamino)-2-oxoethyl]-1H-indole-6-carboxylate acts as an SSRI by inhibiting the reuptake of serotonin into presynaptic neurons, leading to increased levels of serotonin in the synaptic cleft. The partial agonist activity of this compound at the 5-HT1A receptor is thought to enhance the antidepressant effect of the compound by increasing the activity of this receptor, which is involved in regulating mood and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of serotonin and its metabolite, 5-hydroxyindoleacetic acid (5-HIAA), in various regions of the brain, including the prefrontal cortex and hippocampus. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein involved in promoting the growth and survival of neurons. These effects are thought to contribute to the antidepressant and anxiolytic effects of this compound.

Advantages and Limitations for Lab Experiments

Methyl 1-[2-(diethylamino)-2-oxoethyl]-1H-indole-6-carboxylate has several advantages for use in laboratory experiments, including its high potency and selectivity for the serotonin system, as well as its ability to cross the blood-brain barrier. However, one limitation of this compound is its relatively short half-life, which may limit its usefulness in certain experimental settings.

Future Directions

There are several potential future directions for research on methyl 1-[2-(diethylamino)-2-oxoethyl]-1H-indole-6-carboxylate, including:
1. Further investigation of the mechanism of action of this compound and its effects on other neurotransmitter systems in the brain.
2. Development of new synthetic methods for this compound that are more efficient and scalable.
3. Exploration of the potential therapeutic applications of this compound in other neurological and psychiatric disorders.
4. Investigation of the potential use of this compound as a PET imaging probe for other neurotransmitter systems in the brain.
5. Development of new analogs of this compound with improved pharmacokinetic properties and selectivity for specific receptor subtypes.

Synthesis Methods

Methyl 1-[2-(diethylamino)-2-oxoethyl]-1H-indole-6-carboxylate can be synthesized using a multi-step process involving the condensation of diethyl malonate with 2-(diethylamino) ethyl chloride followed by cyclization with indole-6-carboxylic acid. The final product is obtained after purification using column chromatography.

Scientific Research Applications

Methyl 1-[2-(diethylamino)-2-oxoethyl]-1H-indole-6-carboxylate has been studied extensively for its potential therapeutic applications, particularly in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. It has been shown to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor, which are both important targets for antidepressant medications. This compound has also been investigated for its potential use as a probe in positron emission tomography (PET) imaging studies to visualize the serotonin system in the brain.